2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxido-2H-1,2,3-benzothiadiazin-2-yl]-N-phenylacetamide

• IUPAC Name: 2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-1λ6,2,3-benzothiadiazin-2-yl]-N-phenylacetamide
• InChI: InChI=1S/C21H15ClFN3O3S/c22-14-10-11-19-17(12-14)21(16-8-4-5-9-18(16)23)25-26(30(19,28)29)13-20(27)24-15-6-2-1-3-7-15/h1-12H,13H2,(H,24,27)
• InChI Key: LMXIJBPCBCQKFC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CN2N=C(C3=C(S2(=O)=O)C=CC(=C3)Cl)C4=CC=CC=C4F
• Molecular Formula: C21H15ClFN3O3S
• Molecular Weight: 443.9 g/mol
• CAS No.: 1031555-09-5

Description

This compound is a benzothiadiazine derivative. Benzothiadiazines are a class of compounds that have been used in various pharmaceutical applications, particularly as diuretics and antihypertensives. The presence of the fluorophenyl group might contribute to the compound’s reactivity and potential biological activity.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the benzothiadiazine backbone, followed by the introduction of the chloro and fluoro substituents. The exact methods would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the benzothiadiazine backbone, with the chloro and fluoro substituents likely impacting its overall shape and electronic distribution.

Chemical Reactions Analysis

As a benzothiadiazine derivative, this compound could potentially undergo a variety of chemical reactions. The presence of the chloro and fluoro substituents might make it more electrophilic, allowing it to participate in reactions with nucleophiles.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the chloro and fluoro substituents might impact its polarity, solubility, and stability.

Scientific Research Applications

Phosphoinositide 3-Kinase (PI3K)/mTOR Dual Inhibitors

One study delves into the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors, highlighting the exploration of various 6,5-heterocycles to improve metabolic stability. This research underscores the compound's potential in inhibiting PI3Kα and mTOR in vitro and in vivo, focusing on modifications to enhance metabolic stability (Stec et al., 2011).

Peripheral Benzodiazepine Receptor Imaging

Another study synthesizes and evaluates substituted imidazo[1,2-a]pyridines and pyrazolo[1,5-a]pyrimidines for studying the peripheral benzodiazepine receptor using positron emission tomography (PET). This research is pivotal in the development of imaging agents for PBR expression in neurodegenerative disorders, offering insights into the localization and potential therapeutic targeting of PBRs (Fookes et al., 2008).

Cytotoxic Activity against Cancer Cell Lines

Research on the cytotoxic activity of novel sulfonamide derivatives reveals the synthesis and screening of compounds with various moieties for anticancer activity against breast and colon cancer cell lines. This study provides valuable data on the compound's efficacy, identifying potent derivatives against specific cancer types (Ghorab et al., 2015).

Anticancer Activities of Benzothiazole Derivatives

Further investigation into N-[4-(benzothiazole-2yl) phenyl]-2-aryloxyacetamide derivatives assesses their anticancer activities. This study highlights the synthesis of derivatives and their evaluation, identifying compounds with notable anticancer activity, thereby contributing to the development of new therapeutic agents (Tay et al., 2012).

Ligand-Protein Interactions and Photovoltaic Efficiency

A comprehensive study on bioactive benzothiazolinone acetamide analogs encompasses spectroscopic and quantum mechanical studies, ligand-protein interactions, and photovoltaic efficiency modeling. It underscores the compounds' potential in dye-sensitized solar cells (DSSCs) and their nonlinear optical (NLO) activity, alongside molecular docking to understand binding interactions with Cyclooxygenase 1 (COX1) (Mary et al., 2020).

Future Directions

The potential applications of this compound would depend on its biological activity. Given the known uses of other benzothiadiazine derivatives, it could be of interest in the development of new pharmaceuticals.